![molecular formula C11H13ClF3N B2721240 [(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine;hydrochloride CAS No. 1820574-52-4](/img/structure/B2721240.png)
[(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine;hydrochloride is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
Environmental Impact and Degradation
Research focusing on the environmental presence and degradation mechanisms of compounds similar to [(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine; hydrochloride, such as triclosan and its by-products, highlights the ubiquity of these substances in water and soil environments. Studies suggest that these compounds are partially eliminated in sewage treatment plants but can transform into more toxic and persistent substances, raising concerns about their long-term environmental impact (Bedoux et al., 2012)(Bedoux et al., 2012).
Toxicological Assessments
The toxicological profiles of compounds structurally related to [(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine; hydrochloride, such as triclosan, have been extensively reviewed. These assessments cover acute, subacute, subchronic, and chronic toxicity; mutagenicity, carcinogenicity; reproduction/teratology; and pharmacokinetics. The results generally show that triclosan is well tolerated by a variety of species, including humans, underlining the importance of comprehensive toxicological evaluations for similar compounds (DeSalva et al., 1989)(DeSalva et al., 1989).
Pharmacological and Therapeutic Uses
The pharmacological activities and potential therapeutic applications of compounds structurally or functionally similar to [(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine; hydrochloride are of significant interest. For instance, the therapeutic efficacy of metrifonate (an organophosphorus compound) in treating schistosomiasis illustrates the potential medical applications of related compounds. Metrifonate's unique mechanism, involving transformation into an active metabolite (DDVP), offers insights into designing novel therapeutic agents with enhanced efficacy and safety profiles (Holmstedt et al., 1978)(Holmstedt et al., 1978).
Human Exposure and Health Risks
The exposure and health risks associated with compounds like triclocarban (TCC), which share functional or structural characteristics with [(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine; hydrochloride, have been reviewed. TCC, used in various personal care products, presents potential health risks, including immune dysfunction and reproductive outcomes. Studies emphasize the need for monitoring and managing human exposure to these compounds to mitigate potential health risks (Vimalkumar et al., 2019)(Vimalkumar et al., 2019).
properties
IUPAC Name |
[(1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropyl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F3N.ClH/c12-11(13,14)9-3-1-2-7(4-9)10-5-8(10)6-15;/h1-4,8,10H,5-6,15H2;1H/t8-,10-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCWIKOKDXHQKGG-GNAZCLTHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C2=CC(=CC=C2)C(F)(F)F)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1C2=CC(=CC=C2)C(F)(F)F)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClF3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(1R,2R)-2-[3-(Trifluoromethyl)phenyl]cyclopropyl]methanamine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.